BENGHE Methodological & Application

Check Availability & Pricing

Unraveling "Narcotic Acid": An Inquiry into a
Non-Standard Scientific Term

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Narcotic acid

Cat. No.: B1238708

The term "Narcotic acid" is not a recognized standard chemical name within the scientific
community, presenting a significant challenge in providing detailed application notes and
protocols for its use in cell culture experiments. An extensive search of scientific literature and
chemical databases reveals a notable absence of this term in the context of biological
research.

Initial investigations into the query for "Narcotic acid" led to a single chemical entity in the
PubChem database, identified by the CAS number 55836-07-2. This compound is listed with
"narcotic acid" as a depositor-supplied synonym and a MeSH (Medical Subject Headings)
term. The formal IUPAC name for this substance is 6-[(S)-hydroxy-(4-methoxy-6-methyl-7,8-
dihydro-5H-[1][2]dioxolo[4,5-g]isoquinolin-5-yl)methyl]-2,3-dimethoxybenzoic acid.

Despite the identification of this specific molecule, a subsequent comprehensive search for any
research, application notes, or protocols related to its use in cell culture, its biological activity, or
its mechanism of action yielded no results. The scientific literature appears to be silent on the in
vitro effects of this compound on any cell line.

This lack of available data makes it impossible to fulfill the request for detailed application
notes, experimental protocols, quantitative data tables, and signaling pathway diagrams. The
core requirements of data presentation, experimental methodologies, and visualizations cannot
be met without a foundation of scientific research.

It is possible that "Narcotic acid" is an internal proprietary name, a misnomer, or a term used
in a very niche, unpublished context. Without further clarification or a reference to a specific
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publication where this term is used, providing accurate and reliable scientific information is not
feasible.

Researchers, scientists, and drug development professionals are advised to exercise extreme
caution when encountering non-standard chemical names. It is crucial to verify the identity and
published biological effects of any compound through reputable chemical and biological
databases before planning or conducting any cell culture experiments.

For progress to be made on this topic, the requestor would need to provide a more standard
chemical identifier (e.g., a different common name, a trade name, or a reference to a scientific
article) for the compound of interest.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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